Cas no 1197-15-5 (1,3-Cyclohexadiene-1-carboxaldehyde,4-(1-methylethyl)-)

• Product Name: 1,3-Cyclohexadiene-1-carboxaldehyde,4-(1-methylethyl)-
• CAS No: 1197-15-5
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 117491
• PubChem ID: 526762
• Update Time: 2025-04-18

1,3-Cyclohexadiene-1-carboxaldehyde,4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexadiene-1-carboxaldehyde,4-(1-methylethyl)-
• 1,3-p-menthadien-7-al
• 4-propan-2-ylcyclohexa-1,3-diene-1-carbaldehyde
• p-Mentha-1,3-dien-7-al
• terpinen-7-al
• alpha-Terpinen-7-al
• DTXSID90152547
• 4-Isopropylcyclohexa-1,3-dienecarbaldehyde
• .alpha.-Terpinen-7-al
• .ALPHA.TERPINEN-7-AL
• 1,3-Cyclohexadiene-1-carboxaldehyde, 4-isopropyl-
• 1197-15-5
• FEMA No. 4506
• UNII-UT41AAJ8BE
• UT41AAJ8BE
• 1,3-Cyclohexadiene-1-carboxaldehyde, 4-(1-methylethyl)-
• MKVBITWQDIIUMF-UHFFFAOYSA-N
• SCHEMBL229737
• Q27291256

• Inchi： 1S/C10H14O/c1-8(2)10-5-3-9(7-11)4-6-10/h3,5,7-8H,4,6H2,1-2H3
• InChI Key： MKVBITWQDIIUMF-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(CC1)C(C)C

Computed Properties

• Exact Mass: 150.10452
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 2

Experimental Properties

• Density: 1.016
• Boiling Point: 235.1°C at 760 mmHg
• Flash Point: 91.1°C
• Refractive Index: 1.554
• PSA: 17.07
• FEMA: 4506 | 1,3-P-MENTHADIEN-7-AL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids